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Compound of Interest

5-DMTr-dA(Bz)-Methyl
Compound Name:
phosphonamidite

Cat. No.: B15587574

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical information on 5'-DMTr-dA(Bz)-Methyl
phosphonamidite, a key reagent in oligonucleotide synthesis.

Core Molecular Data

5'-DMTr-dA(Bz)-Methyl phosphonamidite is a protected nucleoside phosphoramidite
monomer essential for the chemical synthesis of DNA oligonucleotides. The dimethoxytrityl
(DMTT) group at the 5' position and the benzoyl (Bz) protecting group on the exocyclic amine of
the adenine base prevent unwanted side reactions during the coupling process. The methyl
phosphonamidite moiety at the 3' position enables the sequential addition of nucleotides to the

growing oligonucleotide chain.

The molecular formula for this compound is C45H51N606P.[1][2][3] Its molecular weight is
approximately 802.90 g/mol .[1][2][3][4]

Attribute Value
Molecular Formula C45H51N606P
Molecular Weight 802.90 g/mol
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Molecular Structure and Components

The structure of 5'-DMTr-dA(Bz)-Methyl phosphonamidite is comprised of four key chemical
moieties, each serving a specific function in the context of oligonucleotide synthesis.
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Figure 1: Key functional components of the phosphoramidite.

Experimental Protocols

Detailed experimental protocols for the use of 5'-DMTr-dA(Bz)-Methyl phosphonamidite in
oligonucleotide synthesis are typically specific to the automated DNA synthesizer and the
desired scale of synthesis. The following is a generalized workflow.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15587574?utm_src=pdf-body
https://www.benchchem.com/product/b15587574?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Oligonucleotide Synthesis Cycle
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Figure 2: Generalized workflow for solid-phase oligonucleotide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

